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Compound of Interest

Compound Name: Einecs 299-113-8

Cat. No.: B15177989 Get Quote

This guide provides crucial safety protocols and logistical information for the handling and

disposal of Choline Salicylate, a compound identified by Einecs number 299-113-8. It is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Personal Protective Equipment (PPE)
When handling Choline Salicylate, it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE.
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Protection Type Recommended Equipment Specifications & Remarks

Eye and Face Protection
Safety glasses with side

shields or goggles

Must comply with EN166 or

NIOSH approved standards. A

face shield may be necessary

for splash hazards.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Breakthrough time of gloves

should be monitored. Dispose

of contaminated gloves after

use.

Lab coat or protective clothing

Should be worn to prevent skin

contact.[1] Contaminated

clothing should be removed

and washed before reuse.[1][2]

Respiratory Protection NIOSH-approved respirator

Required if ventilation is

inadequate or when handling

fine powders that may become

airborne.

Safe Handling Procedures
Adherence to proper handling procedures is critical to prevent accidents and exposure.

1. Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[1]

Ensure safety showers and eyewash stations are readily accessible.

2. Personal Hygiene:

Wash hands thoroughly with soap and water after handling the chemical.[1][2]

Do not eat, drink, or smoke in areas where Choline Salicylate is handled or stored.[1][2]
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3. Handling Practices:

Avoid direct contact with skin, eyes, and clothing.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition sources.[1]

First Aid Measures
In the event of exposure, immediate first aid is crucial.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water.[1] If irritation

persists, seek medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[1] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.

Disposal Plan
Proper disposal of Choline Salicylate and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Chemical Disposal:
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Dispose of contents and container in accordance with local, state, and federal regulations.[1]

The material can be sent to a licensed chemical destruction plant or disposed of via

controlled incineration with flue gas scrubbing.[1]

Do not discharge into sewer systems or contaminate water, foodstuffs, or animal feed.[1]

Container Disposal:

Containers should be triple-rinsed (or equivalent).[1]

After rinsing, containers can be offered for recycling or reconditioning.[1]

Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary

landfill.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Choline Salicylate from

preparation to disposal.
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Workflow for Safe Handling of Choline Salicylate
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Caption: Safe handling workflow for Choline Salicylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15177989#personal-protective-equipment-for-
handling-einecs-299-113-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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